1-(1-Phenylpenta-1,4-dien-1-yl)pyrrolidine

• CAS RN: 67174-31-6
• Molecular Formula: C15H19N
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-(1-phenylpenta-1,4-dienyl)pyrrolidine
• InChI: InChI=1S/C15H19N/c1-2-3-11-15(16-12-7-8-13-16)14-9-5-4-6-10-14/h2,4-6,9-11H,1,3,7-8,12-13H2
• InChI Key: SZRLMHFEVOKFOM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC=C(C1=CC=CC=C1)N2CCCC2

Description

1-(1-Phenylpenta-1,4-dien-1-yl)pyrrolidine is a useful research compound. Its molecular formula is C15H19N and its molecular weight is 213.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of toluene, 1.60 g of 4-pentenophenone, 2.13 g of pyrrolidine and 0.14 g of boron trifluoride etherate were dissolved. The mixture was refluxed for 46 hours using a Cope water separator and molecular sieve 4A as the dehydrating agent. After having distilled out the solvent under a reduced pressure, the residue was subjected to a distillation under a reduced pressure to obtain 1.68 g of the desired enamine (yield: 79%).